Cas no 1805242-82-3 (Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805242-82-3
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4851120
• Update Time: 2025-06-14

Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C8H5F4NO2/c1-15-8(14)4-3(9)2-13-6(5(4)10)7(11)12/h2,7H,1H3
• InChI Key： HLKQVNMWQFYBEZ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805242-82-3)

Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805242-82-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the 3,5-difluoro substitution pattern, contribute to its reactivity and potential applications in drug discovery and material science.

The growing interest in fluorinated compounds like Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate stems from their ability to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability. Researchers are increasingly exploring its role in the development of next-generation therapeutics, particularly in oncology and CNS disorders. The compound's CAS No. 1805242-82-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry.

From an environmental perspective, the demand for sustainable fluorination methods has risen, aligning with global trends toward greener chemistry. Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate exemplifies this shift, as its synthesis often involves catalytic fluorination techniques that minimize waste. This aligns with the broader industry focus on eco-friendly synthesis and atom economy, topics frequently queried in scientific forums and search engines.

In the realm of agrochemical innovation, this compound's pyridine core and fluorine atoms make it a candidate for designing novel pesticides with enhanced selectivity and lower environmental impact. Searches for fluorinated pyridines in crop protection have surged, underscoring its potential in addressing food security challenges. Its CAS No. 1805242-82-3 is often cross-referenced in patents related to pest control formulations.

Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for characterizing Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate, ensuring purity and consistency in research applications. Queries about fluorine NMR chemical shifts and HPLC methods for fluorinated compounds are common among chemists, highlighting the need for detailed methodological insights.

Looking ahead, the integration of AI-driven molecular design tools could further unlock the potential of CAS No. 1805242-82-3. Predictive models for fluorine-based drug candidates are a hot topic in computational chemistry, with searches for machine learning in fluorination growing exponentially. This compound's structural complexity makes it an ideal case study for such advancements.

In summary, Methyl 3,5-difluoro-2-(difluoromethyl)pyridine-4-carboxylate represents a convergence of synthetic utility, environmental consciousness, and interdisciplinary innovation. Its CAS No. 1805242-82-3 serves as a gateway to cutting-edge research, resonating with trends in precision medicine, green chemistry, and agrochemical development.